4-(N-methyl-N-phenylsulfamoyl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide
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Description
4-(N-methyl-N-phenylsulfamoyl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C22H19N3O5S3 and its molecular weight is 501.59. The purity is usually 95%.
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Scientific Research Applications
Cardiac Electrophysiological Activity
- Research on N-substituted imidazolylbenzamides and benzene-sulfonamides, closely related to the compound , has shown their potency in in vitro Purkinje fiber assays. These compounds are comparable to sematilide, a selective class III agent used in cardiac electrophysiology (Morgan et al., 1990).
Anticancer Applications
- A series of substituted benzamides, similar to the specified compound, have been synthesized and evaluated for their anticancer activity. Many of these compounds demonstrated moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer (Ravinaik et al., 2021).
Antimicrobial and Antifungal Action
- Derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems, similar to the compound , were synthesized and shown to have significant antimicrobial and antifungal activity against various strains of bacteria and Candida albicans (Sych et al., 2019).
Inhibitory Activities in Enzymes and Receptors
- Research on benzamides and benzene-sulfonamides revealed their inhibition effects on various carbonic anhydrase (CA) isoenzymes. These compounds exhibited a range of inhibitory activities across different isoenzymes, indicating their potential in biochemical applications (Supuran et al., 2013).
properties
IUPAC Name |
4-[methyl(phenyl)sulfamoyl]-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)benzamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O5S3/c1-25(16-6-4-3-5-7-16)33(29,30)17-10-8-15(9-11-17)21(26)24-22-23-19-13-12-18(32(2,27)28)14-20(19)31-22/h3-14H,1-2H3,(H,23,24,26) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFDGMTYEAXSHTL-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C=C(C=C4)S(=O)(=O)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O5S3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
501.6 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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